Cas no 2172114-77-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid)
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid
- 2172114-77-9
- 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid
- EN300-1490461
-
- Inchi: 1S/C26H30N2O5/c1-25(2,15-12-22(29)27-26(23(30)31)13-7-14-26)28-24(32)33-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21H,7,12-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
- InChI Key: HBHICWGJOAKQJK-UHFFFAOYSA-N
- SMILES: OC(C1(CCC1)NC(CCC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 725
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 105Ų
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1490461-1.0g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid |
2172114-77-9 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1490461-50mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid |
2172114-77-9 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1490461-100mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid |
2172114-77-9 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1490461-250mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid |
2172114-77-9 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1490461-500mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid |
2172114-77-9 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1490461-1000mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid |
2172114-77-9 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1490461-2500mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid |
2172114-77-9 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1490461-5000mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid |
2172114-77-9 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1490461-10000mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid |
2172114-77-9 | 10000mg |
$14487.0 | 2023-09-28 |
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid
Compound CAS No. 2172114-77-9: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic Acid
The compound with CAS No. 2172114-77-9, known as 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and materials science. This compound is characterized by its unique structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.
Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry due to their ability to induce non-classical ring-opening reactions. The presence of the Fmoc group in this compound adds another layer of functionality, as it is commonly used as a protecting group in peptide synthesis and other organic transformations. The Fmoc group can be easily removed under specific conditions, making this compound ideal for use in multi-step synthesis workflows.
One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that cyclobutane rings can significantly enhance the bioavailability and potency of drugs by altering their pharmacokinetic profiles. Additionally, the carboxylic acid moiety provides an anchor point for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.
Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations reveal that the cyclobutane ring introduces strain into the molecule, which can be harnessed to design strained-ring compounds with unique reactivity. Such compounds are particularly valuable in catalysis and enantioselective synthesis, where strain can be used to control reaction pathways and outcomes.
In terms of synthetic methodology, this compound can be prepared via a variety of routes, including ring-closing metathesis and traditional peptide coupling techniques. The choice of synthesis method depends on the desired scale and purity of the product. For instance, ring-closing metathesis using Grubbs catalyst has been shown to efficiently form the cyclobutane ring while maintaining high stereoselectivity.
Moreover, the integration of this compound into larger molecular frameworks has opened new avenues for materials science. Its rigid structure and functional groups make it a candidate for use in supramolecular chemistry and self-assembling systems. Researchers are exploring its potential as a component in stimuli-responsive materials that can undergo conformational changes in response to external stimuli such as light or temperature.
In conclusion, CAS No. 2172114-77-9 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool for advancing both fundamental research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound, its role in shaping future innovations is likely to grow significantly.
2172114-77-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)